Cas no 773870-05-6 (1H-Pyrrole-2-methanol,3,5-dimethyl-)
773870-05-6 structure
Product Name:1H-Pyrrole-2-methanol,3,5-dimethyl-
CAS No:773870-05-6
MF:C7H11NO
MW:125.168341875076
CID:552233
PubChem ID:45092461
Update Time:2024-03-01
1H-Pyrrole-2-methanol,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-methanol,3,5-dimethyl-
- 1H-Pyrrole-2-methanol,3,5-dimethyl-(9CI)
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- Inchi: 1S/C7H11NO/c1-5-3-6(2)8-7(5)4-9/h3,8-9H,4H2,1-2H3
- InChI Key: SFYWURPKGZASRR-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(C)N1)O
Computed Properties
- Exact Mass: 125.084
- Monoisotopic Mass: 125.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36A^2
- XLogP3: 0.6
1H-Pyrrole-2-methanol,3,5-dimethyl- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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